2-(Pyrrolidin-1-ylmethyl)morpholine

Specification

• CAS No.: 128208-00-4
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2-(pyrrolidin-1-ylmethyl)morpholine
• Standard InChI: InChI=1S/C9H18N2O/c1-2-5-11(4-1)8-9-7-10-3-6-12-9/h9-10H,1-8H2
• Standard InChI Key: GMGVKXVKOAWGME-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CC2CNCCO2
• Canonical SMILES: C1CCN(C1)CC2CNCCO2

Introduction

Chemical Properties and Structure

Molecular Structure and Characteristics

2-(Pyrrolidin-1-ylmethyl)morpholine consists of a morpholine ring (a heterocyclic structure containing both oxygen and nitrogen atoms) linked to a pyrrolidine ring (a five-membered ring with a nitrogen atom) through a methylene (CH2) bridge. This unique structural configuration contributes to its chemical reactivity and functional versatility.

Key Properties

Table 1: Key Properties of 2-(Pyrrolidin-1-ylmethyl)morpholine

Property	Description
Molecular Formula	C9H18N2O
Functional Groups	Morpholine ring, Pyrrolidine ring
Connecting Bridge	Methylene (CH2)
Key Features	Dual heterocyclic ring system
Primary Applications	Pharmaceutical, biochemical, material science

Applications in Pharmaceutical Development

Role in Drug Synthesis

2-(Pyrrolidin-1-ylmethyl)morpholine serves as a key intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders. Its inclusion in pharmaceutical formulations has been associated with enhanced drug efficacy, making it a valuable component in modern drug development processes. The compound's ability to integrate into complex pharmaceutical structures while maintaining or enhancing therapeutic properties makes it particularly valuable in medicinal chemistry.

Contributions to Bioavailability Enhancement

One of the notable characteristics of 2-(Pyrrolidin-1-ylmethyl)morpholine is its ability to enhance the bioavailability of pharmaceutical compounds. This property is particularly valuable in the development of medications that require efficient absorption and distribution within biological systems. The compound's influence on drug bioavailability represents an important contribution to pharmaceutical science, potentially allowing for lower dosages while maintaining therapeutic efficacy.

Biochemical Research Applications

Neurotransmitter Systems Studies

In biochemical research, 2-(Pyrrolidin-1-ylmethyl)morpholine plays a significant role in studies related to neurotransmitter systems. Researchers utilize this compound to gain deeper insights into the mechanisms of action for different drugs, contributing to our understanding of neurological processes and potential therapeutic interventions. This application has important implications for research into neurological disorders and the development of targeted treatments.

Research Methodologies

The application of 2-(Pyrrolidin-1-ylmethyl)morpholine in biochemical research often involves specialized methodologies designed to investigate specific biological processes. These approaches leverage the compound's unique properties to probe complex biochemical interactions, allowing researchers to elucidate mechanisms that might otherwise remain obscure. The compound's utility in research settings extends beyond direct pharmaceutical applications to fundamental studies of biological systems.

Applications in Material Science

Polymer Development

2-(Pyrrolidin-1-ylmethyl)morpholine finds applications in the development of specialized polymers, where it contributes to enhanced material properties. The inclusion of this compound in polymer formulations can result in materials with improved durability and chemical resistance. This application demonstrates the compound's versatility beyond biological systems, extending into materials engineering and industrial applications.

Coating Technologies

In the field of coating technologies, 2-(Pyrrolidin-1-ylmethyl)morpholine contributes to the development of advanced coatings with enhanced durability and chemical resistance. These coatings have potential applications across multiple industries, including automotive, construction, and consumer goods. The ability of the compound to enhance material properties makes it valuable for developing protective coatings that can withstand challenging environmental conditions.

Agricultural Chemistry Applications

Agrochemical Formulations

The exploration of 2-(Pyrrolidin-1-ylmethyl)morpholine in agricultural chemistry has led to its inclusion in the formulation of effective pesticides and herbicides. A notable advantage of using this compound in agrochemical applications is the potential for developing products that are safer for the environment while maintaining efficacy. This represents an important contribution to sustainable agricultural practices, addressing concerns about environmental impact while ensuring crop protection.

Environmental Considerations

The development of agrochemicals incorporating 2-(Pyrrolidin-1-ylmethyl)morpholine takes into account environmental considerations, aiming to minimize ecological impact while maximizing agricultural benefits. This balanced approach aligns with modern sustainable agricultural practices that seek to reduce environmental harm while maintaining agricultural productivity. The compound's potential to contribute to more environmentally friendly agrochemicals represents an important direction in agricultural research.

Analytical Chemistry Applications

Chromatographic Techniques

In analytical chemistry, 2-(Pyrrolidin-1-ylmethyl)morpholine is employed in various analytical techniques, including chromatography. Its utility in these applications stems from its ability to facilitate the separation and identification of complex mixtures in research settings. This application is particularly valuable in contexts where precise identification and quantification of chemical components are essential, such as pharmaceutical quality control and environmental monitoring.

Research Methodologies

The application of this compound in analytical chemistry involves specific methodologies designed to leverage its chemical properties for enhanced analytical outcomes. These methodologies continue to evolve as researchers discover new ways to utilize the compound's unique characteristics. The ongoing development of analytical techniques incorporating 2-(Pyrrolidin-1-ylmethyl)morpholine represents an important area of research in analytical chemistry.

Current Research Trends and Future Directions

Emerging Applications

Current research continues to uncover new potential applications for 2-(Pyrrolidin-1-ylmethyl)morpholine across various scientific disciplines. These emerging applications represent the ongoing value of this compound in addressing modern scientific and technological challenges. As research methodologies advance, the utility of this compound in both established and novel contexts is likely to expand further.

Table 2: Applications of 2-(Pyrrolidin-1-ylmethyl)morpholine Across Scientific Disciplines

Scientific Discipline	Application	Key Contribution
Pharmaceutical Development	Synthesis of pharmaceuticals	Enhances drug efficacy, particularly for neurological disorders
Pharmaceutical Development	Bioavailability enhancement	Improves absorption and distribution of medications
Biochemical Research	Neurotransmitter system studies	Facilitates understanding of drug mechanisms of action
Material Science	Polymer development	Provides enhanced durability and chemical resistance
Material Science	Coating technologies	Contributes to specialized coatings with improved properties
Agricultural Chemistry	Pesticide and herbicide formulation	Enables development of environmentally safer agrochemicals
Analytical Chemistry	Chromatographic techniques	Aids in separation and identification of complex mixtures

Future Research Directions

The future of research involving 2-(Pyrrolidin-1-ylmethyl)morpholine likely includes exploration of novel applications, optimization of existing methodologies, and investigation of potential synergistic effects when combined with other compounds. This forward-looking approach ensures the continued relevance of this compound in scientific research. Areas of particular interest may include:

• Development of new pharmaceutical applications, especially for neurological conditions

• Exploration of novel material science applications

• Refinement of analytical techniques incorporating the compound

• Investigation of potential synergistic effects in combination with other chemical agents